Cas no 2138184-51-5 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester
• CAS No: 2138184-51-5
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 5298916
• Update Time: 2025-07-15

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester

• Inchi： 1S/C8H13N3O4/c1-13-4-5(14-2)6-7(8(12)15-3)10-11-9-6/h5H,4H2,1-3H3,(H,9,10,11)
• InChI Key： SBAJPJIKGXSLJH-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C(OC)COC)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester

Recent Advances in the Study of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester (CAS: 2138184-51-5)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester (CAS: 2138184-51-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, owing to their versatile pharmacological properties. The specific structural modifications in 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester, including the dimethoxyethyl and methyl ester groups, have been shown to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, such as click chemistry, to optimize the yield and purity of this compound, making it a promising candidate for further investigation.

In vitro and in vivo studies have demonstrated that this compound exhibits notable activity against a range of biological targets, including enzymes involved in inflammatory pathways and microbial infections. For instance, recent findings suggest that it may act as an inhibitor of key enzymes in the arachidonic acid pathway, which is implicated in chronic inflammatory diseases. Additionally, its potential as an antimicrobial agent has been explored, with promising results against drug-resistant bacterial strains.

The mechanistic insights into the compound's activity have been elucidated through molecular docking and structure-activity relationship (SAR) studies. These studies reveal that the triazole core interacts with specific amino acid residues in target proteins, while the dimethoxyethyl side chain enhances binding affinity and solubility. Such detailed understanding of its mode of action is crucial for the rational design of derivatives with improved efficacy and reduced toxicity.

Future research directions include the exploration of this compound's potential in combination therapies and its application in targeted drug delivery systems. Given its favorable pharmacokinetic properties, it could serve as a scaffold for the development of novel therapeutics for conditions such as cancer, infectious diseases, and autoimmune disorders. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1,2-dimethoxyethyl)-, methyl ester (CAS: 2138184-51-5) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural attributes, combined with demonstrated biological activity, make it a valuable candidate for further development. Continued investigation into its mechanisms and applications will likely yield significant contributions to the field of drug discovery and development.